WAY 181187 oxalate

• Molecular Formula: C15H13ClN4O2S2.C2H2O4
• Molecular Weight: 470.91
• synonyms: 1-[(6-Chloroimidazo[2,1-b]thiazol-5-yl)sulfonyl]-1H-indole-3-ethanamine oxalate

Description

High affinity and selective 5-HT6 agonist (Ki = 2.2 nM). Displays 60-fold selectivity over other 5-HT and monoamine receptors. Increases firing rate of 5-HT neurons. Modifies sleep and wakefulness profiles following direct injections into the dorsal raphe nucleus, in vivo. Orally bioavailable.

Scientific Research Applications

• Geomycology and Biodeterioration WAY 181187 oxalate plays a significant role in geomycological processes, including nutrient and element cycling, rock and mineral transformations, and the formation of mycogenic biominerals. Its impact extends to environmental biotechnology applications such as metal and radionuclide leaching, biorecovery, and bioremediation. However, it can also lead to adverse effects like biodeterioration of materials and biocorrosion of metals (Gadd et al., 2014).

• Raman Spectroscopy and Environmental Indicators Oxalates, including WAY 181187 oxalate, are markers of environmental events and can be identified through Raman spectroscopy. This method is particularly useful for analyzing the deterioration of artworks, biogeochemical cycles, and mineral formations in caves (Frost, 2004).

• Soil Science and Nutrient Cycling WAY 181187 oxalate contributes to the weathering of soil minerals, thereby increasing nutrient availability for vegetation. This process highlights its role in soil science and nutrient geochemical cycles (Graustein et al., 1977).

• Framework Structures in Material Science In material science, WAY 181187 oxalate is involved in the formation of open-framework structures, like in yttrium oxalates, which have potential applications in catalysis and other areas (Vaidhyanathan et al., 2001).

• Metal-Polluted Soil Decontamination The compound's application extends to environmental remediation, particularly in the extractive decontamination of metal-polluted soils. Its efficacy in removing metals like zinc and lead from contaminated soils is notable (Elliott & Shastri, 1999).

• Bioelectrochemical Systems WAY 181187 oxalate's degradation in bioelectrochemical systems offers insights into wastewater treatment and energy generation. This research underscores the compound's relevance in environmental engineering (Bonmatí et al., 2013).

• Agricultural and Soil Chemistry Its role in releasing arsenic from contaminated soils and affecting arsenic accumulation in crops like wheat demonstrates its impact on agricultural practices and soil chemistry (Tao et al., 2006).

• Actinide Oxalates in Nuclear Industry In the nuclear industry, actinide oxalates, including those related to WAY 181187, are vital for waste management and fuel recycling, showcasing its importance in nuclear chemistry and materials science (Abraham et al., 2014).

• Microbial Interactions in Biomineralization The compound's interaction with microorganisms, leading to calcium oxalate formation, is significant in biomineralization research, affecting the fields of geomicrobiology and environmental science (Rusakov et al., 2016).

• Bioreactor Technology for Organic Waste Treatment WAY 181187 oxalate's degradation in bioreactors highlights its utility in treating organic waste, particularly in industrial processes like the Bayer liquor treatment (McSweeney et al., 2011).